Cas no 247234-27-1 (Guanidine, (3,5-difluorophenyl)-)

• Product Name: Guanidine, (3,5-difluorophenyl)-
• CAS No: 247234-27-1
• MF: C₇H₇F₂N₃
• MW: 171.147387742996
• CID: 3919860
• PubChem ID: 18516925
• Update Time: 2025-11-02

Guanidine, (3,5-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine, (3,5-difluorophenyl)-
• Guanidine, N-(3,5-difluorophenyl)-
• 1-(3,5-Difluorophenyl)guanidine
• SY339596
• MFCD16743675
• 247234-27-1
• AKOS011665143

• Inchi： 1S/C7H7F2N3/c8-4-1-5(9)3-6(2-4)12-7(10)11/h1-3H,(H4,10,11,12)
• InChI Key： UUUFHPHWWSTWSR-UHFFFAOYSA-N
• SMILES： N(C1=CC(F)=CC(F)=C1)C(=N)N

Computed Properties

• Exact Mass: 171.06080356Da
• Monoisotopic Mass: 171.06080356Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4Ų

Additional information on Guanidine, (3,5-difluorophenyl)-

Guanidine, (3,5-difluorophenyl)- (CAS No. 247234-27-1): A Comprehensive Overview

Guanidine, (3,5-difluorophenyl)- (CAS No. 247234-27-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This guanidine derivative features a unique molecular structure, combining a 3,5-difluorophenyl moiety with a guanidine functional group. Its distinct properties make it a valuable intermediate in the synthesis of bioactive molecules.

The compound's chemical structure contributes to its versatile applications. The presence of fluorine atoms at the 3 and 5 positions of the phenyl ring enhances its electronic properties and metabolic stability, while the guanidine group provides strong basicity and hydrogen-bonding capabilities. These characteristics are particularly valuable in drug discovery and medicinal chemistry, where researchers are increasingly focusing on fluorinated compounds for their improved pharmacokinetic profiles.

Recent trends in pharmaceutical research have highlighted the importance of fluorinated guanidine derivatives like Guanidine, (3,5-difluorophenyl)-. Scientists are particularly interested in its potential as a building block for kinase inhibitors and other therapeutic agents. The compound's ability to modulate protein-protein interactions makes it relevant to current research on targeted therapies and precision medicine approaches.

In agrochemical applications, Guanidine, (3,5-difluorophenyl)- has shown promise as an intermediate for developing novel crop protection agents. The fluorine substitution pattern contributes to enhanced biological activity and environmental stability, addressing the growing demand for more effective and sustainable agricultural solutions. This aligns with current industry focus on green chemistry and reduced environmental impact of agrochemicals.

The synthesis and characterization of Guanidine, (3,5-difluorophenyl)- involve advanced organic chemistry techniques. Researchers typically employ nucleophilic aromatic substitution reactions to introduce the guanidine group to the fluorinated aromatic system. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are crucial for quality control and structural verification of this compound.

From a market perspective, the demand for specialized fluorinated intermediates like Guanidine, (3,5-difluorophenyl)- continues to grow. Pharmaceutical companies and research institutions are actively seeking high-quality, well-characterized compounds to support their drug development programs. The compound's unique structural features position it as a valuable asset in the expanding market for custom synthesis and contract research services.

Quality control is paramount when working with Guanidine, (3,5-difluorophenyl)-. Reputable suppliers provide comprehensive analytical data including purity assessments, structural confirmation, and stability information. These quality parameters are especially important for researchers working in regulatory-sensitive applications where compound characterization is critical.

The future outlook for Guanidine, (3,5-difluorophenyl)- appears promising, particularly in light of current trends toward fluorine-containing pharmaceuticals and specialty chemicals. As research continues to uncover new applications for this compound, its role in chemical innovation is likely to expand. The compound's versatility makes it relevant to multiple sectors, from life sciences to materials chemistry.

For researchers considering Guanidine, (3,5-difluorophenyl)- for their projects, several factors should be evaluated. The compound's solubility profile, stability under various conditions, and reactivity patterns should be carefully considered during experimental design. Proper handling and storage conditions are essential to maintain the compound's integrity and ensure reproducible results in research applications.

In conclusion, Guanidine, (3,5-difluorophenyl)- (CAS No. 247234-27-1) represents an important class of fluorinated guanidine compounds with wide-ranging applications in pharmaceutical and agrochemical research. Its unique structural features and versatile chemistry make it a valuable tool for scientists working at the forefront of chemical innovation and drug discovery. As research continues to explore the potential of fluorine-containing compounds, the significance of this specialized intermediate is expected to grow in the coming years.